N-(2-(3-(furan-2-yl)-6-oxopyridazin-1(6H)-yl)ethyl)-3,4-dimethoxybenzenesulfonamide

• IUPAC Name: N-[2-[3-(furan-2-yl)-6-oxopyridazin-1-yl]ethyl]-3,4-dimethoxybenzenesulfonamide
• InChI: InChI=1S/C18H19N3O6S/c1-25-16-7-5-13(12-17(16)26-2)28(23,24)19-9-10-21-18(22)8-6-14(20-21)15-4-3-11-27-15/h3-8,11-12,19H,9-10H2,1-2H3
• InChI Key: OUGHAQRQKMAKSH-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)S(=O)(=O)NCCN2C(=O)C=CC(=N2)C3=CC=CO3)OC
• Molecular Formula: C18H19N3O6S
• Molecular Weight: 405.4 g/mol

Description

The compound contains a furan ring, which is a heterocyclic organic compound consisting of a five-membered aromatic ring with four carbon atoms and one oxygen atom. It also contains a pyridazinone ring and a benzenesulfonamide moiety.

Chemical Reactions Analysis

The compound’s reactivity would likely be influenced by the presence of the furan ring, which is known to be reactive. Additionally, the benzenesulfonamide moiety could potentially undergo reactions involving the nitrogen-sulfur bond.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For instance, the presence of the furan ring could contribute to its volatility.

Scientific Research Applications

Anticancer Properties

This compound exhibits promising anticancer activity due to its structural features. Researchers have explored its effects on cancer cell lines, particularly in inhibiting cell proliferation and inducing apoptosis. .

Catalyst Design

The unique combination of heterocyclic rings and functional groups in this compound suggests potential as a catalyst or ligand. .

Future Directions

The future directions for this compound would depend on its potential applications. Given the presence of the furan and benzenesulfonamide moieties, it could potentially be of interest in the development of new pharmaceuticals or materials.